Cas no 1250701-68-8 (2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)butanenitrile)

• Product Name: 2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)butanenitrile
• CAS No: 1250701-68-8
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 5711976
• PubChem ID: 61698508
• Update Time: 2025-05-25

2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 1250701-68-8
• 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile
• AKOS010966019
• EN300-1106034
• 1H-Pyrazole-1-acetonitrile, 4-amino-α-ethyl-3,5-dimethyl-
• 2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)butanenitrile

• Inchi： 1S/C9H14N4/c1-4-8(5-10)13-7(3)9(11)6(2)12-13/h8H,4,11H2,1-3H3
• InChI Key： LWIHFSRTXHPYLQ-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)C(C#N)CC

Computed Properties

• Exact Mass: 178.121846464g/mol
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 335.8±42.0 °C(Predicted)
• pka: 3.63±0.10(Predicted)

Additional information on 2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)butanenitrile

Research Brief on 2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)butanenitrile (CAS: 1250701-68-8): Recent Advances and Applications

2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)butanenitrile (CAS: 1250701-68-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazole core and nitrile functional group, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have explored its potential as a building block for the synthesis of novel therapeutic agents, particularly in the context of kinase inhibition and anti-inflammatory drug development.

One of the key areas of interest surrounding this compound is its role in the synthesis of small-molecule inhibitors targeting specific kinases involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)butanenitrile exhibited potent inhibitory activity against JAK2 kinases, which are implicated in myeloproliferative disorders and autoimmune diseases. The study highlighted the compound's ability to serve as a versatile scaffold for further structural optimization, leading to improved pharmacokinetic properties and target specificity.

In addition to its kinase inhibition potential, recent research has also investigated the compound's utility in anti-inflammatory applications. A preclinical study conducted in 2024 reported that analogs of 2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)butanenitrile displayed significant suppression of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. The study suggested that the nitrile moiety of the compound plays a critical role in modulating inflammatory responses, making it a promising candidate for the development of next-generation anti-inflammatory drugs.

From a synthetic chemistry perspective, advancements have been made in the efficient production and modification of 2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)butanenitrile. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for this compound, utilizing green chemistry principles to minimize environmental impact. The optimized protocol achieved a high yield (85%) and purity (>98%), addressing previous challenges associated with its large-scale production.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Ongoing research is focused on exploring its interactions with additional biological targets and improving its bioavailability. Furthermore, computational modeling studies are being employed to predict the compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, which will be crucial for its transition into clinical trials.

In conclusion, 2-(4-Amino-3,5-dimethyl-1h-pyrazol-1-yl)butanenitrile (CAS: 1250701-68-8) represents a valuable chemical entity with diverse applications in drug discovery and development. Its versatility as a scaffold for kinase inhibitors and anti-inflammatory agents, combined with recent advancements in synthetic methodologies, positions it as a compound of significant interest for future research. Continued investigation into its biological activities and optimization of its pharmacological profile will be essential for unlocking its full therapeutic potential.